Cas no 87719-37-7 (3,3-dimethoxybutan-1-ol)

• Product Name: 3,3-dimethoxybutan-1-ol
• CAS No: 87719-37-7
• MF: C₆H₁₄O₃
• MW: 134.173562526703
• CID: 1910255
• PubChem ID: 22637013
• Update Time: 2025-04-21

3,3-dimethoxybutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethoxybutan-1-ol
• 1-butanol, 3,3-dimethoxy-
• LogP
• 87719-37-7
• DTXSID90627189
• SCHEMBL6261251

• Inchi： 1S/C6H14O3/c1-6(8-2,9-3)4-5-7/h7H,4-5H2,1-3H3
• InChI Key： OENXSJBPQAIXAD-UHFFFAOYSA-N
• SMILES： O(C)C(C)(CCO)OC

Computed Properties

• Exact Mass: 134.094294304Da
• Monoisotopic Mass: 134.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 68.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 38.7Ų